(Z)-ethyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C18H25N3O4S2/c1-6-19-18-21(7-2)16(23)12(27-18)9-13(22)20-15-14(17(24)25-8-3)10(4)11(5)26-15/h12H,6-9H2,1-5H3,(H,20,22)
• InChI Key: MLTSHHRQIUBSNT-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=C(C(=C(S2)C)C)C(=O)OCC)CC
• Molecular Formula: C18H25N3O4S2
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Techniques like nucleophilic substitution, condensation reactions, or radical reactions might be involved.

Molecular Structure Analysis

The structure of the compound can be determined using spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and the presence of functional groups.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, esters can undergo hydrolysis, transesterification, or reduction reactions. Amides can participate in reactions like hydrolysis, reduction, or the formation of enolates.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties (like melting point, boiling point, solubility, etc.) can be predicted based on its structure and functional groups. Computational chemistry tools can also be used for more accurate predictions.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of various derivatives with potential pharmacological applications. For example, ethyl 3-(2-(3,4-dimethoxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxamide, a related compound, is used to create a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates with antimicrobial activity (Spoorthy et al., 2021).

Complexing Properties

• The compound and its derivatives are used in studying complexing properties and membrane processes, particularly as sodium cation carriers. Condensation with certain compounds leads to derivatives with potential application in these areas (Kosterina et al., 2004).

Structural and Computational Analysis

• Structural analysis of related compounds, like ethyl 1-(2-(hydroxyimino)-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate, contributes to understanding the molecular structure and potential intermolecular interactions of such compounds. This type of analysis is crucial for predicting reactivity and interaction with biological targets (Zhou et al., 2017).

Antimicrobial Activities

• Some derivatives based on the compound have been synthesized and evaluated for their antimicrobial activities. These studies contribute to the development of new antimicrobial agents and understanding the structure-activity relationship in such compounds (Gouda et al., 2010).

Synthesis of Novel Derivatives

• The compound is used as a precursor in the synthesis of novel derivatives, including oxothiazolidine derivatives, which have potential pharmacological applications. The synthesis pathways and the structural characterization of these derivatives are key areas of research (Hassan et al., 2012).

Anticancer Activity

• Derivatives synthesized from the compound have been evaluated for their anticancer activity. This includes studying their effects on specific cancer cell lines, contributing to the development of potential cancer therapeutics (Abdel-Motaal et al., 2020).

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the functional groups present. It could interact with biological macromolecules like proteins or nucleic acids, altering their function.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of chemicals.